Cas no 1955523-96-2 (N-(propan-2-yl)oxetan-3-amine hydrochloride)

• Product Name: N-(propan-2-yl)oxetan-3-amine hydrochloride
• CAS No: 1955523-96-2
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD14156115
• CID: 5104716
• PubChem ID: 53393299
• Update Time: 2026-03-03

N-(propan-2-yl)oxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Isopropyloxetan-3-amine hydrochloride
• N-(propan-2-yl)oxetan-3-amine hydrochloride

• MDL： MFCD14156115
• Inchi： 1S/C6H13NO.ClH/c1-5(2)7-6-3-8-4-6;/h5-7H,3-4H2,1-2H3;1H
• InChI Key： KOKFFHJXFXZSLN-UHFFFAOYSA-N
• SMILES： N(C1COC1)C(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on N-(propan-2-yl)oxetan-3-amine hydrochloride

Introduction to N-(propan-2-yl)oxetan-3-amine hydrochloride (CAS No. 1955523-96-2)

N-(propan-2-yl)oxetan-3-amine hydrochloride, identified by its CAS number 1955523-96-2, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The oxetane ring, a four-membered heterocyclic ether, introduces a high degree of flexibility and reactivity, making it a valuable scaffold for medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations. These attributes make N-(propan-2-yl)oxetan-3-amine hydrochloride an attractive candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in oxetane derivatives due to their diverse biological activities. The propan-2-yl substituent in this molecule contributes to its pharmacological profile by influencing both its electronic and steric properties. This balance allows for selective interactions with biological targets, which is essential for developing effective drugs.

One of the most compelling aspects of N-(propan-2-yl)oxetan-3-amine hydrochloride is its potential in the development of novel therapeutic agents. Researchers have been exploring its applications in the treatment of various diseases, including inflammatory disorders and neurological conditions. The oxetane core provides a versatile platform for designing molecules that can modulate biological pathways involved in these diseases.

The latest studies have highlighted the compound's ability to interact with specific enzymes and receptors. For instance, research has shown that it can inhibit the activity of certain kinases, which are implicated in cancer progression. Additionally, its interaction with neurotransmitter receptors suggests potential applications in managing neurological disorders.

The synthesis of N-(propan-2-yl)oxetan-3-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. These synthetic strategies include catalytic hydrogenation, nucleophilic substitution, and protection-deprotection techniques.

The pharmacokinetic properties of this compound are also under investigation. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for determining the appropriate dosage and formulation for therapeutic use. Preliminary data suggest that N-(propan-2-yl)oxetan-3-amine hydrochloride exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further clinical development.

In conclusion, N-(propan-2-yl)oxetan-3-amine hydrochloride (CAS No. 1955523-96-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for drug discovery and development. As research continues to uncover new insights into its biological activities and pharmacokinetic properties, this molecule is poised to play a crucial role in the next generation of therapeutic agents.